Cas no 1225862-86-1 (3-(5-bromothiophen-2-yl)-3-methylbutan-1-amine)

• Product Name: 3-(5-bromothiophen-2-yl)-3-methylbutan-1-amine
• CAS No: 1225862-86-1
• MF: C₉H₁₄BrNS
• MW: 248.183160305023
• CID: 6377914
• PubChem ID: 79019491
• Update Time: 2025-07-19

3-(5-bromothiophen-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-2-yl)-3-methylbutan-1-amine
• 2-Thiophenepropanamine, 5-bromo-γ,γ-dimethyl-
• EN300-1244316
• 1225862-86-1
• CS-0272927
• AKOS017555317

• Inchi： 1S/C9H14BrNS/c1-9(2,5-6-11)7-3-4-8(10)12-7/h3-4H,5-6,11H2,1-2H3
• InChI Key： JGMUKOFPEMYHNK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)S1)(C)(C)CCN

Computed Properties

• Exact Mass: 247.00303g/mol
• Monoisotopic Mass: 247.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 279.2±30.0 °C(Predicted)
• pka: 9.95±0.19(Predicted)

Additional information on 3-(5-bromothiophen-2-yl)-3-methylbutan-1-amine

Introduction to 3-(5-bromothiophen-2-yl)-3-methylbutan-1-amine (CAS No: 1225862-86-1)

3-(5-bromothiophen-2-yl)-3-methylbutan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1225862-86-1, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The molecular structure of this compound incorporates a 5-bromothiophen-2-yl moiety, which is a key feature that contributes to its reactivity and utility in various chemical transformations.

The synthesis of 3-(5-bromothiophen-2-yl)-3-methylbutan-1-amine involves a series of well-defined chemical reactions that highlight the importance of precise control over reaction conditions. The presence of the bromine substituent in the thiophene ring enhances the compound's reactivity, making it a valuable intermediate in the construction of more complex molecules. This property has been leveraged in recent research to develop novel therapeutic agents targeting various biological pathways.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiophene derivatives. The 5-bromothiophen-2-yl group in 3-(5-bromothiophen-2-yl)-3-methylbutan-1-amine has been shown to interact with biological targets in a manner that suggests its suitability for use in drug discovery. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in diseases such as cancer and inflammation.

The utility of this compound extends beyond its role as a mere intermediate. Researchers have utilized 3-(5-bromothiophen-2-yl)-3-methylbutan-1-amine to develop new synthetic methodologies that improve the efficiency of constructing complex organic molecules. These methodologies have been particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. The ability to introduce specific functional groups at precise positions within the molecule has opened up new avenues for drug development.

One of the most compelling aspects of 3-(5-bromothiophen-2-yl)-3-methylbutan-1-amine is its versatility in chemical transformations. The bromine atom can be readily displaced by various nucleophiles, allowing for the introduction of different functional groups. This property has been exploited in the synthesis of peptidomimetics and other bioactive molecules. Additionally, the compound's stability under various reaction conditions makes it a reliable choice for synthetic chemists working on complex molecular architectures.

The impact of this compound on pharmaceutical research is further underscored by its role in developing novel therapeutic strategies. For example, researchers have investigated its potential as an anti-inflammatory agent by studying its interactions with inflammatory pathways. Preliminary findings suggest that it may modulate key signaling cascades involved in inflammation, offering a promising lead for further development.

The synthetic pathways for 3-(5-bromothiophen-2-yl)-3-methylbutan-1-amine have been optimized to ensure high yields and purity, making it a practical choice for industrial applications. Advances in catalytic methods have allowed for more efficient and environmentally friendly synthesis routes. These improvements not only enhance the scalability of producing this compound but also align with broader efforts to promote sustainable chemistry practices.

In conclusion, 3-(5-bromothiophen-2-yl)-3-methylbutan-1-amine (CAS No: 1225862-86¹) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug development and synthetic organic chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow, contributing to the discovery and development of innovative therapeutic agents.